Oleic estolide
Oleic estolide
9-[(9Z)-octadecenoyloxy]octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of oleic acid with the hydroxy group of 9-hydroxyoctadecanoic acid. It is a fatty acid ester and a monocarboxylic acid. It derives from an oleic acid and a 9-hydroxyoctadecanoic acid. It is a conjugate acid of a 9-[(9Z)-octadecenoyloxy]octadecanoate.
Fahfa(18:1(9Z)/9-O-18:0), also known as 9-(oleoyloxy)stearic acid or 9-oahsa, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, fahfa(18:1(9Z)/9-O-18:0) is considered to be a fatty ester lipid molecule. Fahfa(18:1(9Z)/9-O-18:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Fahfa(18:1(9Z)/9-O-18:0) can be biosynthesized from oleic acid and 9-hydroxyoctadecanoic acid.
Fahfa(18:1(9Z)/9-O-18:0), also known as 9-(oleoyloxy)stearic acid or 9-oahsa, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, fahfa(18:1(9Z)/9-O-18:0) is considered to be a fatty ester lipid molecule. Fahfa(18:1(9Z)/9-O-18:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Fahfa(18:1(9Z)/9-O-18:0) can be biosynthesized from oleic acid and 9-hydroxyoctadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
154086-90-5
VCID:
VC0160504
InChI:
InChI=1S/C36H68O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-25-29-33-36(39)40-34(30-26-22-19-10-8-6-4-2)31-27-23-21-24-28-32-35(37)38/h14-15,34H,3-13,16-33H2,1-2H3,(H,37,38)/b15-14-
SMILES:
CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C36H68O4
Molecular Weight:
564.9 g/mol
Oleic estolide
CAS No.: 154086-90-5
Reference Standards
VCID: VC0160504
Molecular Formula: C36H68O4
Molecular Weight: 564.9 g/mol
| CAS No. | 154086-90-5 |
|---|---|
| Product Name | Oleic estolide |
| Molecular Formula | C36H68O4 |
| Molecular Weight | 564.9 g/mol |
| IUPAC Name | 9-[(Z)-octadec-9-enoyl]oxyoctadecanoic acid |
| Standard InChI | InChI=1S/C36H68O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-25-29-33-36(39)40-34(30-26-22-19-10-8-6-4-2)31-27-23-21-24-28-32-35(37)38/h14-15,34H,3-13,16-33H2,1-2H3,(H,37,38)/b15-14- |
| Standard InChIKey | PGKKGBQMNNEIHV-PFONDFGASA-N |
| Isomeric SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCCCC |
| Physical Description | Solid |
| Description | 9-[(9Z)-octadecenoyloxy]octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of oleic acid with the hydroxy group of 9-hydroxyoctadecanoic acid. It is a fatty acid ester and a monocarboxylic acid. It derives from an oleic acid and a 9-hydroxyoctadecanoic acid. It is a conjugate acid of a 9-[(9Z)-octadecenoyloxy]octadecanoate. Fahfa(18:1(9Z)/9-O-18:0), also known as 9-(oleoyloxy)stearic acid or 9-oahsa, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, fahfa(18:1(9Z)/9-O-18:0) is considered to be a fatty ester lipid molecule. Fahfa(18:1(9Z)/9-O-18:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Fahfa(18:1(9Z)/9-O-18:0) can be biosynthesized from oleic acid and 9-hydroxyoctadecanoic acid. |
| Synonyms | 9Z-octadecenoic acid, 1-(7-carboxyheptyl)decyl ester |
| Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
| PubChem Compound | 13294502 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume